Cas no 24647-84-5 (Methyl 4-bromo-5-iodothiophene-3-carboxylate)

• Product Name: Methyl 4-bromo-5-iodothiophene-3-carboxylate
• CAS No: 24647-84-5
• MF: C₆H₄BrIO₂S
• MW: 346.968232154846
• CID: 4642839
• Update Time: 2023-08-10

Methyl 4-bromo-5-iodothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-5-iodothiophene-3-carboxylate
• Methyl 4-bromo-5-iodothiophene-3-carboxylate

• Inchi： 1S/C6H4BrIO2S/c1-10-6(9)3-2-11-5(8)4(3)7/h2H,1H3
• InChI Key： HHYCJGXXVFIGRS-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=CS1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives